Cas no 1154741-22-6 ((4-Methylquinolin-8-yl)boronic acid)

• Product Name: (4-Methylquinolin-8-yl)boronic acid
• CAS No: 1154741-22-6
• MF: C₁₀H₁₀BNO₂
• MW: 187.002902507782
• MDL: MFCD22627980
• CID: 5463399
• PubChem ID: 59606789
• Update Time: 2025-10-29

(4-Methylquinolin-8-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-methylquinolin-8-yl)boronic acid
• Z1618130515
• 4-methylquinolin-8-ylboronic acid
• (4-Methylquinolin-8-yl)boronic acid

• MDL： MFCD22627980
• Inchi： 1S/C10H10BNO2/c1-7-5-6-12-10-8(7)3-2-4-9(10)11(13)14/h2-6,13-14H,1H3
• InChI Key： NNPTZGGSFYWIGB-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC2=C(C)C=CN=C21)O

Computed Properties

• Exact Mass: 187.0804587 g/mol
• Monoisotopic Mass: 187.0804587 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• Molecular Weight: 187.00

Additional information on (4-Methylquinolin-8-yl)boronic acid

Comprehensive Guide to (4-Methylquinolin-8-yl)boronic acid (CAS No. 1154741-22-6): Properties, Applications, and Innovations

(4-Methylquinolin-8-yl)boronic acid (CAS No. 1154741-22-6) is a specialized boronic acid derivative widely recognized for its role in organic synthesis and pharmaceutical research. This compound belongs to the quinoline boronic acid family, a class of compounds increasingly sought after for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and material science. Its unique structure, featuring a methyl-substituted quinoline core, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it invaluable for designing biologically active molecules.

In recent years, the demand for boronic acid reagents like (4-Methylquinolin-8-yl)boronic acid has surged due to their applications in targeted cancer therapies and proteolysis-targeting chimeras (PROTACs), a hot topic in precision medicine. Researchers frequently search for "quinoline boronic acid uses" or "CAS 1154741-22-6 supplier," reflecting its commercial and scientific relevance. The compound’s stability under aqueous conditions and compatibility with green chemistry protocols further align with the growing emphasis on sustainable synthesis.

The physicochemical properties of (4-Methylquinolin-8-yl)boronic acid include a molecular weight of 187.02 g/mol and a purity typically exceeding 97%, ensuring consistent performance in high-throughput screening. Its boron-containing functional group enables reversible interactions with diols, facilitating applications in sensor development and glycobiology. These traits have spurred interest in "boronic acid-based diagnostics" and "quinoline derivatives in drug design," as evidenced by trending academic queries.

From an industrial perspective, CAS 1154741-22-6 is pivotal in synthesizing heterocyclic compounds for agrochemicals and electronic materials. Innovations in OLED technology, for instance, leverage its electron-transporting quinoline moiety. Suppliers often highlight its role in "building blocks for organic LEDs" or "cross-coupling catalysts," addressing niche markets. Strict quality control, including HPLC and NMR validation, ensures compliance with Good Manufacturing Practices (GMP) for research-grade materials.

Future directions for (4-Methylquinolin-8-yl)boronic acid include exploring its potential in bioorthogonal chemistry and antibody-drug conjugates (ADCs), areas gaining traction in bioconjugation studies. As the scientific community prioritizes "next-generation boronic acids" and "quinoline scaffolds in medicinal chemistry," this compound remains at the forefront of innovation. Its adaptability to automated synthesis platforms also positions it as a key player in AI-driven drug discovery, a rapidly evolving field.

In summary, (4-Methylquinolin-8-yl)boronic acid (CAS No. 1154741-22-6) exemplifies the intersection of cutting-edge research and industrial application. Its multifaceted utility—from catalysis to therapeutics—ensures enduring relevance, while its alignment with sustainability and technological advancements addresses contemporary scientific priorities. For researchers and manufacturers alike, this compound represents both a tool and a catalyst for innovation.